Cas no 2171917-43-2 (1-(difluoromethyl)cyclobutylmethanesulfonamide)

• Product Name: 1-(difluoromethyl)cyclobutylmethanesulfonamide
• CAS No: 2171917-43-2
• MF: C₆H₁₁F₂NO₂S
• MW: 199.218847513199
• CID: 6092243
• PubChem ID: 165605107
• Update Time: 2025-08-05

1-(difluoromethyl)cyclobutylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)cyclobutylmethanesulfonamide
• EN300-1617834
• 2171917-43-2
• [1-(difluoromethyl)cyclobutyl]methanesulfonamide

• Inchi： 1S/C6H11F2NO2S/c7-5(8)6(2-1-3-6)4-12(9,10)11/h5H,1-4H2,(H2,9,10,11)
• InChI Key： NVAIOVQYFSXBNW-UHFFFAOYSA-N
• SMILES： S(CC1(C(F)F)CCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 199.04785609g/mol
• Monoisotopic Mass: 199.04785609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.5Ų

Additional information on 1-(difluoromethyl)cyclobutylmethanesulfonamide

Introduction to 1-(difluoromethyl)cyclobutylmethanesulfonamide (CAS No. 2171917-43-2)

The compound 1-(difluoromethyl)cyclobutylmethanesulfonamide (CAS No. 2171917-43-2) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in medicinal chemistry. The difluoromethyl group attached to the cyclobutyl ring introduces unique electronic and steric properties, making this compound a valuable substrate for further research and development.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly due to their enhanced pharmacokinetic profiles and improved bioavailability. The cyclobutane ring in this molecule contributes to its compact structure, which can be advantageous in designing molecules with specific binding affinities. The combination of the sulfonamide group and the fluorinated cyclobutane moiety creates a platform for exploring novel therapeutic agents targeting various biological pathways.

One of the most promising applications of 1-(difluoromethyl)cyclobutylmethanesulfonamide lies in its potential as a precursor for more complex molecules. Researchers have demonstrated that this compound can undergo a variety of transformations, including nucleophilic substitutions and coupling reactions, to yield derivatives with enhanced biological activity. For instance, recent work has shown that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory diseases, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The synthesis of 1-(difluoromethyl)cyclobutylmethanesulfonamide involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. The starting material is typically a cyclobutane derivative, which undergoes fluorination to introduce the difluoromethyl group. Subsequent steps involve the introduction of the sulfonamide group through nucleophilic substitution or coupling reactions. This synthesis pathway has been optimized in recent years to improve yield and reduce byproducts, making it more feasible for large-scale production.

In terms of pharmacological properties, 1-(difluoromethyl)cyclobutylmethanesulfonamide has shown remarkable stability under physiological conditions, which is a critical factor for its potential use as a drug candidate. Studies have also indicated that this compound exhibits favorable solubility profiles, enabling efficient absorption and distribution within the body. These characteristics make it an attractive candidate for further preclinical testing.

Moreover, the environmental impact of this compound has been a topic of recent interest. Researchers have investigated its biodegradation pathways and found that it undergoes rapid hydrolysis under certain conditions, reducing its persistence in the environment. This finding is particularly important for ensuring the sustainable use of this compound in industrial applications.

In conclusion, 1-(difluoromethyl)cyclobutylmethanesulfonamide (CAS No. 2171917-43-2) represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with its versatile reactivity and favorable pharmacokinetic properties, positions it as a valuable tool for developing innovative therapeutic agents. As research continues to uncover new applications and optimizations for this compound, its role in drug discovery and development is expected to grow significantly.